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Compound of Interest

Compound Name: 2-Chloro-p-xylene
CAS No.: 57030-73-6
Cat. No.: B7801028
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

In the realm of chemical synthesis and drug development, the unambiguous confirmation of a
molecule's structure is paramount. This guide provides a comprehensive comparison of
spectroscopic techniques used to verify the structure of 2-Chloro-p-xylene, contrasting its
spectral features with those of its isomers, 4-Chloro-o-xylene and 2,6-dimethylchlorobenzene.
By presenting experimental data and detailed protocols, this document serves as a practical
resource for researchers employing spectroscopic methods for structural elucidation.

Spectroscopic Data Comparison

The following table summarizes the key spectroscopic data for 2-Chloro-p-xylene and its
structural isomers. This data is essential for distinguishing between these closely related

compounds.
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Spectroscopic
Technique

2-Chloro-p-xylene

4-Chloro-o-xylene

2,6-
Dimethylchloroben
zene

1H NMR

Two singlets for the
methyl groups and
three signals for the

aromatic protons.

Two singlets for the
methyl groups and
three signals for the

aromatic protons.

One singlet for the two
equivalent methyl
groups and a multiplet
for the three aromatic

protons.

(Predicted o, ppm)

~2.3 (s, 3H), ~2.4 (s,
3H), ~7.0-7.3 (m, 3H)

~2.2 (s, 3H), ~2.3 (s,
3H), ~7.0-7.2 (m, 3H)

~2.4 (s, 6H), ~7.0-7.2
(m, 3H)

13C NMR

Eight distinct signals
are expected due to

the lack of symmetry.

Eight distinct signals
are expected due to

the lack of symmetry.

Four distinct signals
are expected due to
the plane of

symmetry.

(Predicted o, ppm)

Aromatic: ~125-140,
Methyl: ~15-21

Aromatic: ~125-140,
Methyl: ~15-20

Aromatic: ~127-138,
Methyl: ~20

FTIR (cm™?)

C-H (aromatic), C-H
(aliphatic), C=C
(aromatic), C-ClI

C-H (aromatic), C-H
(aliphatic), C=C

(aromatic), C-ClI

C-H (aromatic), C-H
(aliphatic), C=C
(aromatic), C-ClI

Characteristic Peaks

~3100-3000, ~2950-
2850, ~1600-1450,
~850-550

~3100-3000, ~2950-
2850, ~1600-1450,
~850-550

~3100-3000, ~2950-
2850, ~1600-1450,
~850-550

Mass Spectrometry

Molecular lon (M*) at
m/z 140/142 (approx.
3:1 ratio).

Molecular lon (M*) at
m/z 140/142 (approx.
3:1 ratio).

Molecular lon (M*) at
m/z 140/142 (approx.
3:1 ratio).

Major Fragments
(m/z)

105 ([M-CIJ*), 77

105 ([M-CIJ*), 51[1]

105 ([M-CIJ*)

Experimental Workflows and Structural Distinctions

The following diagrams illustrate the logical workflow for spectroscopic analysis and highlight

the key distinguishing features between 2-Chloro-p-xylene and an isomer.
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Sample Preparation

2-Chloro-p-xylene Sample
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Structure C

Confirmed Structure of
2-Chloro-p-xylene

Click to download full resolution via product page

A logical workflow for the spectroscopic confirmation of 2-Chloro-p-xylene.
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2-Chloro-p-xylene 2,6-Dimethylchlorobenzene

No plane of symmetry Plane of symmetry

leads to leads to
13C NMR: 8 distinct signals 13C NMR: 4 distinct signals
AN Z

Key Spectroscopic Distinction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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